1-bromo-4-{2-[2-(4-methoxyphenoxy)ethoxy]ethoxy}benzene

• IUPAC Name: 1-bromo-4-[2-[2-(4-methoxyphenoxy)ethoxy]ethoxy]benzene
• InChI: InChI=1S/C17H19BrO4/c1-19-15-6-8-17(9-7-15)22-13-11-20-10-12-21-16-4-2-14(18)3-5-16/h2-9H,10-13H2,1H3
• InChI Key: OBLMAOYFZWQOMU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCCOCCOC2=CC=C(C=C2)Br
• Molecular Formula: C17H19BrO4
• Molecular Weight: 367.2 g/mol

Description

1-bromo-4-{2-[2-(4-methoxyphenoxy)ethoxy]ethoxy}benzene is a chemical compound that is commonly used in scientific research. It is a member of the family of compounds known as benzene derivatives, which have a wide range of applications in the fields of medicine, agriculture, and industry.

Mechanism of Action

The mechanism of action of 1-bromo-4-{2-[2-(4-methoxyphenoxy)ethoxy]ethoxy}benzene is not well understood. However, it is believed to act by interfering with the function of certain enzymes or proteins in cells. This can lead to a wide range of biochemical and physiological effects.
Biochemical and Physiological Effects:
1-bromo-4-{2-[2-(4-methoxyphenoxy)ethoxy]ethoxy}benzene has been shown to have a wide range of biochemical and physiological effects. It has been shown to have potential anticancer and anti-inflammatory activity, as well as potential antiviral and antibacterial activity. It has also been shown to have potential neuroprotective and cardioprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-bromo-4-{2-[2-(4-methoxyphenoxy)ethoxy]ethoxy}benzene is its versatility. It can be used as a building block in the synthesis of a wide range of compounds, making it a valuable tool in drug development. However, its use in lab experiments is limited by its toxicity. It can be toxic to cells at high concentrations, and care must be taken when handling it.

Future Directions

There are many future directions for research on 1-bromo-4-{2-[2-(4-methoxyphenoxy)ethoxy]ethoxy}benzene. One area of research is the development of compounds with improved activity against specific diseases. Another area of research is the development of methods for reducing the toxicity of the compound, making it safer to handle in lab experiments. Additionally, research could be focused on understanding the mechanism of action of the compound in more detail, which could lead to the development of more effective drugs.

Scientific Research Applications

1-bromo-4-{2-[2-(4-methoxyphenoxy)ethoxy]ethoxy}benzene has a wide range of scientific research applications. It is commonly used as a building block in the synthesis of other compounds, particularly those used in the development of drugs. For example, it has been used in the synthesis of compounds with potential anticancer and anti-inflammatory activity. It has also been used in the development of compounds with potential antiviral and antibacterial activity.